Cas no 2172535-58-7 (Methyl 2-(4-hydroxyoxan-4-yl)-2-methylbutanoate)

Methyl 2-(4-hydroxyoxan-4-yl)-2-methylbutanoate is a specialty ester compound featuring a unique structural combination of a hydroxy-substituted tetrahydropyran ring and a branched aliphatic ester moiety. This structure imparts distinct reactivity and solubility properties, making it valuable as an intermediate in organic synthesis, particularly for pharmaceuticals and fine chemicals. The presence of both hydroxyl and ester functional groups enhances its versatility in further derivatization, such as ester hydrolysis or nucleophilic substitution reactions. Its balanced polarity allows for compatibility with a range of solvents, facilitating its use in multi-step synthetic routes. The compound's stability under mild conditions further underscores its utility in controlled reaction environments.
Methyl 2-(4-hydroxyoxan-4-yl)-2-methylbutanoate structure
2172535-58-7 structure
Product Name:Methyl 2-(4-hydroxyoxan-4-yl)-2-methylbutanoate
CAS No:2172535-58-7
MF:C11H20O4
MW:216.274104118347
CID:5567753
PubChem ID:165593864
Update Time:2025-05-20

Methyl 2-(4-hydroxyoxan-4-yl)-2-methylbutanoate Chemical and Physical Properties

Names and Identifiers

    • 2172535-58-7
    • EN300-1630077
    • methyl 2-(4-hydroxyoxan-4-yl)-2-methylbutanoate
    • Methyl 2-(4-hydroxyoxan-4-yl)-2-methylbutanoate
    • Inchi: 1S/C11H20O4/c1-4-10(2,9(12)14-3)11(13)5-7-15-8-6-11/h13H,4-8H2,1-3H3
    • InChI Key: OKKYXOJBTASNEP-UHFFFAOYSA-N
    • SMILES: OC1(CCOCC1)C(C(=O)OC)(C)CC

Computed Properties

  • Exact Mass: 216.13615911g/mol
  • Monoisotopic Mass: 216.13615911g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 233
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 55.8Ų

Methyl 2-(4-hydroxyoxan-4-yl)-2-methylbutanoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1630077-0.05g
methyl 2-(4-hydroxyoxan-4-yl)-2-methylbutanoate
2172535-58-7
0.05g
$900.0 2023-07-10
Enamine
EN300-1630077-0.1g
methyl 2-(4-hydroxyoxan-4-yl)-2-methylbutanoate
2172535-58-7
0.1g
$943.0 2023-07-10
Enamine
EN300-1630077-0.25g
methyl 2-(4-hydroxyoxan-4-yl)-2-methylbutanoate
2172535-58-7
0.25g
$985.0 2023-07-10
Enamine
EN300-1630077-0.5g
methyl 2-(4-hydroxyoxan-4-yl)-2-methylbutanoate
2172535-58-7
0.5g
$1027.0 2023-07-10
Enamine
EN300-1630077-1.0g
methyl 2-(4-hydroxyoxan-4-yl)-2-methylbutanoate
2172535-58-7
1.0g
$1070.0 2023-07-10
Enamine
EN300-1630077-2.5g
methyl 2-(4-hydroxyoxan-4-yl)-2-methylbutanoate
2172535-58-7
2.5g
$2100.0 2023-07-10
Enamine
EN300-1630077-5.0g
methyl 2-(4-hydroxyoxan-4-yl)-2-methylbutanoate
2172535-58-7
5.0g
$3105.0 2023-07-10
Enamine
EN300-1630077-10.0g
methyl 2-(4-hydroxyoxan-4-yl)-2-methylbutanoate
2172535-58-7
10.0g
$4606.0 2023-07-10
Enamine
EN300-1630077-50mg
methyl 2-(4-hydroxyoxan-4-yl)-2-methylbutanoate
2172535-58-7
50mg
$647.0 2023-09-22
Enamine
EN300-1630077-100mg
methyl 2-(4-hydroxyoxan-4-yl)-2-methylbutanoate
2172535-58-7
100mg
$678.0 2023-09-22

Additional information on Methyl 2-(4-hydroxyoxan-4-yl)-2-methylbutanoate

Methyl 2-(4-hydroxyoxan-4-yl)-2-methylbutanoate (CAS No. 2172535-58-7): An Overview

Methyl 2-(4-hydroxyoxan-4-yl)-2-methylbutanoate (CAS No. 2172535-58-7) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various biological applications, particularly in the development of novel therapeutic agents.

The chemical structure of Methyl 2-(4-hydroxyoxan-4-yl)-2-methylbutanoate is composed of a methyl ester group, a hydroxylated oxane ring, and a branched butanoate chain. The presence of these functional groups imparts specific physicochemical properties that are crucial for its biological activity. The hydroxylated oxane ring, in particular, plays a key role in enhancing the compound's solubility and stability, making it an attractive candidate for drug development.

Recent studies have focused on the pharmacological properties of Methyl 2-(4-hydroxyoxan-4-yl)-2-methylbutanoate. One notable area of research is its potential as an anti-inflammatory agent. In vitro and in vivo experiments have demonstrated that this compound exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that Methyl 2-(4-hydroxyoxan-4-yl)-2-methylbutanoate could be a valuable lead compound for the development of new anti-inflammatory drugs.

Moreover, the compound has shown promise in neuroprotective studies. Research conducted on animal models has indicated that Methyl 2-(4-hydroxyoxan-4-yl)-2-methylbutanoate can reduce oxidative stress and protect neurons from damage caused by ischemia and other neurodegenerative conditions. This neuroprotective activity is attributed to its ability to modulate key signaling pathways involved in cellular stress responses.

In addition to its anti-inflammatory and neuroprotective properties, Methyl 2-(4-hydroxyoxan-4-yl)-2-methylbutanoate has also been investigated for its potential as an antidiabetic agent. Preliminary studies have shown that this compound can improve glucose metabolism and insulin sensitivity in diabetic models. These findings open up new avenues for the treatment of metabolic disorders and highlight the versatility of Methyl 2-(4-hydroxyoxan-4-yl)-2-methylbutanoate in addressing multiple therapeutic targets.

The synthesis of Methyl 2-(4-hydroxyoxan-4-yl)-2-methylbutanoate involves several steps, including the formation of the oxane ring and the attachment of the methyl ester group. Advanced synthetic methods have been developed to optimize the yield and purity of the final product. These methods often involve catalytic processes and precise control over reaction conditions to ensure high selectivity and efficiency.

From a safety perspective, extensive toxicological studies have been conducted to evaluate the safety profile of Methyl 2-(4-hydroxyoxan-4-yl)-2-methylbutanoate. These studies have shown that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects in preclinical models. However, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

In conclusion, Methyl 2-(4-hydroxyoxan-4-yl)-2-methylbutanoate (CAS No. 2172535-58-7) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it an attractive candidate for further investigation and development as a novel therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses, paving the way for innovative treatments in various medical fields.

Recommended suppliers
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司